Cas no 2044836-44-2 (6-bromo-3-azabicyclo3.1.0hexane)

• Product Name: 6-bromo-3-azabicyclo3.1.0hexane
• CAS No: 2044836-44-2
• MF: C₅H₈BrN
• MW: 162.027720451355
• MDL: MFCD30486625
• CID: 5247743
• PubChem ID: 137701654
• Update Time: 2026-03-09

6-bromo-3-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 6-bromo-
• 6-bromo-3-azabicyclo3.1.0hexane

• MDL： MFCD30486625
• Inchi： 1S/C5H8BrN/c6-5-3-1-7-2-4(3)5/h3-5,7H,1-2H2
• InChI Key： UMKRSNXAKMSWQP-UHFFFAOYSA-N
• SMILES： C12C(C1Br)CNC2

Additional information on 6-bromo-3-azabicyclo3.1.0hexane

Professional Introduction to Compound with CAS No. 2044836-44-2 and Product Name: 6-bromo-3-azabicyclo3.1.0hexane

The compound with the CAS number 2044836-44-2 and the product name 6-bromo-3-azabicyclo3.1.0hexane represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, characterized by its brominated and azabicycloalkane framework, has garnered considerable attention due to its unique chemical properties and potential applications in drug development.

6-bromo-3-azabicyclo3.1.0hexane is a heterocyclic compound that combines the rigidity of a bicyclic system with the functional versatility of an azabicycloalkane moiety. The presence of a bromine substituent at the sixth position enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. This compound has been extensively studied for its role in the synthesis of complex molecular architectures, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of azabicycloalkanes as pharmacophores in drug design. These cyclic structures exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability, which are crucial for the development of effective pharmaceuticals. The bromine atom in 6-bromo-3-azabicyclo3.1.0hexane serves as a handle for further functionalization, allowing chemists to introduce additional substituents or linkages that can enhance the biological activity of the molecule.

One of the most compelling aspects of 6-bromo-3-azabicyclo3.1.0hexane is its potential application in the synthesis of bioactive molecules targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The bicyclic core provides a scaffold that can be modified to optimize binding interactions with biological targets, making it an attractive candidate for structure-based drug design.

The synthesis of 6-bromo-3-azabicyclo3.1.0hexane involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the formation of the azabicycloalkane ring system, followed by bromination at the designated position. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity in these transformations.

Recent advancements in computational chemistry have further enhanced our understanding of the structural and electronic properties of 6-bromo-3-azabicyclo3.1.0hexane. Molecular modeling studies have revealed insights into how modifications at different positions on the bicyclic ring can influence its binding affinity to biological targets. These computational approaches are complemented by experimental investigations, which provide empirical data on the compound's reactivity and biological activity.

The pharmaceutical industry has shown particular interest in 6-bromo-3-azabicyclo3.1.0hexane due to its potential as a lead compound for drug discovery programs. Its unique structural features make it suitable for designing molecules with tailored pharmacological profiles. By leveraging modern synthetic strategies and computational tools, researchers are able to rapidly explore novel derivatives with enhanced therapeutic efficacy.

In conclusion, 6-bromo-3-azabicyclo3.1.0hexane (CAS No. 2044836-44-2) represents a promising compound in pharmaceutical chemistry with significant potential for further development into novel therapeutic agents. Its unique structural features, reactivity, and synthetic utility make it an invaluable tool for researchers exploring new frontiers in drug design and discovery.